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Compound of Interest

Compound Name: Aluminum monohydrate

Cat. No.: B12543887 Get Quote

Introduction: This technical guide provides a comprehensive overview of aluminum
monohydrate, with a particular focus on its most well-characterized and industrially significant

analogue, boehmite. While the CAS number 144892-73-9 is assigned to a simple aluminum

hydrate (Al·H₂O), detailed technical data for this specific compound is sparse. In scientific and

industrial literature, the term "aluminum monohydrate" is frequently used to refer to aluminum

oxide hydroxide (γ-AlO(OH)), known as boehmite (CAS 1318-23-6). Boehmite is a critical

precursor for the synthesis of various aluminas and has significant applications in catalysis,

polymers, and pharmaceuticals. This guide will clarify the identifiers for both substances and

then delve into the technical details of boehmite, including its physicochemical properties,

synthesis protocols, applications in drug development, and toxicological profile, to serve as a

valuable resource for researchers, scientists, and drug development professionals.

Part 1: Identifiers for Aluminum Monohydrate and
Boehmite
For clarity, the identifiers for both the simple aluminum hydrate and boehmite are presented

below. This guide will primarily focus on the latter due to the extensive availability of technical

data.

Table 1: Identifiers for Aluminum Monohydrate
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Identifier Value

Chemical Name Aluminum hydrate

CAS Number 144892-73-9[1][2]

Molecular Formula AlH₂O[1][2]

Molecular Weight 44.997 g/mol

InChI InChI=1S/Al.H2O/h;1H2[1][2]

InChIKey MHCAFGMQMCSRGH-UHFFFAOYSA-N[1][2]

SMILES O.[Al][1][2]

Synonyms Aluminum, hydrate (1:?)[1]

Table 2: Identifiers for Boehmite

Identifier Value

Chemical Name Aluminum oxide hydroxide

CAS Number 1318-23-6[3][4][5][6][7]

Molecular Formula AlHO₂ (or γ-AlO(OH))[5]

Molecular Weight 59.99 g/mol [5]

InChI InChI=1S/Al.H2O.O/h;1H2;/q+1;;/p-1[3][4][5]

InChIKey FAHBNUUHRFUEAI-UHFFFAOYSA-M[3][4][5]

SMILES O=[Al]O[3][4][5]

Synonyms
Boehmite (Al(OH)O), Pseudoboehmite, γ-

AlO(OH)[3][4][5][6]

Part 2: Physicochemical Properties of Boehmite
Boehmite's properties can be tailored based on the synthesis method, making it a versatile

material. The following table summarizes key quantitative data for boehmite.
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Table 3: Physicochemical Properties of Boehmite

Property Value Notes

Crystal System Orthorhombic[5][8] Layered structure[4][5]

Density 3.00 - 3.07 g/cm³[8][9]

Mohs Hardness 3 to 3.5[8] Relatively soft[10]

Refractive Index
nα = 1.644–1.648, nβ = 1.654–

1.657, nγ = 1.661–1.668[8]
Biaxial (+)[8][9]

Solubility
Insoluble in water; soluble in

strong acids and bases[5]
Amphoteric nature[10]

Thermal Stability
Decomposes at temperatures

>350-450°C

Transforms into various

transition aluminas (e.g., γ-

Al₂O₃) upon calcination

Specific Surface Area (BET)
Highly variable, can exceed

300 m²/g[11]

Dependent on synthesis

method and crystallite size

Unit Cell Parameters
a = 3.693 Å, b = 12.221 Å, c =

2.865 Å[8]

May vary slightly with

crystallinity and hydration[12]

Part 3: Experimental Protocols for Boehmite
Synthesis
Several methods are employed for the synthesis of boehmite, each offering control over

particle size, morphology, and surface properties.

Generalized Synthesis Workflow
The synthesis of boehmite generally follows a path from a precursor to a gel or precipitate,

which is then aged and processed.
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Caption: Generalized workflow for the synthesis of boehmite.
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Hydrothermal Synthesis
This method yields well-crystallized boehmite and allows for control over crystal shape.

Objective: To synthesize well-crystallized boehmite from an aluminum precursor.

Materials:

Aluminum precursor (e.g., gibbsite, aluminum isopropoxide, or a soluble aluminum salt like

aluminum nitrate)[13].

Deionized water.

pH modifier (optional, e.g., acetic acid, sodium hydroxide)[14].

Teflon-lined stainless-steel autoclave.

Procedure:

Disperse the aluminum precursor in deionized water within the Teflon liner of the

autoclave. The water-to-aluminum ratio can be adjusted, for example, to 50:1.[13][14]

If desired, adjust the pH of the suspension using an acid or base.

Seal the autoclave and place it in an oven.

Heat the autoclave to a temperature between 150°C and 250°C.[15] A common condition

is 200°C.[13][14]

Maintain the temperature for a specified duration, typically ranging from 12 to 72 hours, to

allow for the transformation and crystallization of boehmite.[13][14][15]

After the designated time, turn off the oven and allow the autoclave to cool to room

temperature naturally.

Collect the resulting solid product by filtration or centrifugation.

Wash the product thoroughly with deionized water to remove any unreacted precursors or

byproducts.
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Dry the purified boehmite in an oven, for example, at 70-120°C for 12-24 hours.[13][15]

Sol-Gel Synthesis
This technique is effective for producing high-purity, nanosized boehmite particles.

Objective: To synthesize pseudoboehmite nanoparticles via a sol-gel method.

Materials:

Aluminum precursor: Aluminum nitrate [Al(NO₃)₃·9H₂O] or an aluminum alkoxide (e.g.,

aluminum isopropoxide)[16][17].

Precipitating agent: Ammonium hydroxide (NH₄OH)[16].

Deionized water.

Procedure:

Prepare an aqueous solution of the aluminum precursor.

Slowly add ammonium hydroxide to the aluminum precursor solution under vigorous

stirring to induce hydrolysis and the formation of a gel. The pH is typically controlled.

The resulting gel is aged for a period to allow for the formation of the pseudoboehmite

structure.

The gel is then washed to remove byproducts. This can be done through repeated

centrifugation and redispersion in deionized water.

The washed product is dried, often at a moderate temperature (e.g., 70°C), to obtain

pseudoboehmite powder.[16]

Precipitation Method
This is a common and scalable method for producing aluminum hydroxides, which can then be

converted to boehmite.

Objective: To synthesize aluminum hydroxide as a precursor to boehmite.
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Materials:

Aluminum salt: Aluminum chloride (AlCl₃·6H₂O) or aluminum nitrate [Al(NO₃)₃·9H₂O][18]

[19].

Base: Sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH)[18].

Procedure:

Prepare an aqueous solution of the aluminum salt (e.g., 3.6 mg/mL AlCl₃·6H₂O).[18]

Prepare a dilute solution of the base (e.g., 0.04 M NaOH).[18]

Under vigorous stirring, slowly add the base solution to the aluminum salt solution. This

will cause the precipitation of aluminum hydroxide.

Monitor and adjust the pH of the mixture to a target value, typically between 7 and 10, to

ensure complete precipitation.[15][18]

Continue stirring for a period (e.g., 20 minutes) to age the precipitate.[18]

Separate the precipitate from the solution via filtration or centrifugation.

Wash the precipitate multiple times with deionized water to remove residual salts (e.g.,

NaCl).[18]

Dry the resulting aluminum hydroxide powder. This can then be used as a precursor in

hydrothermal synthesis to form boehmite.

Part 4: Applications in Drug Development
Aluminum compounds, particularly aluminum hydroxide and aluminum oxide hydroxide

(boehmite), are widely used in the pharmaceutical industry, most notably as vaccine adjuvants.

[20] Pseudoboehmite nanoparticles are also being explored as drug delivery systems.[16][20]

[21]

Aluminum Adjuvants in Vaccines
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Aluminum-containing adjuvants (often referred to as "alum") enhance the immune response to

antigens.[22][23] The proposed mechanism of action is multifaceted and involves several key

steps in the innate immune system.

Depot Effect: The adjuvant forms a depot at the injection site, slowly releasing the antigen

and prolonging its interaction with the immune system.[23]

Antigen Presentation: Aluminum adjuvants promote the uptake of antigens by antigen-

presenting cells (APCs), such as dendritic cells and macrophages.[23][24]

Inflammasome Activation: Phagocytosis of the aluminum adjuvant-antigen complex can lead

to the activation of the NLRP3 inflammasome within APCs. This, in turn, triggers the release

of pro-inflammatory cytokines like IL-1β and IL-18, which help to shape the adaptive immune

response.[22][23][24]

Immune Cell Recruitment: The local inflammatory response caused by the adjuvant recruits

more immune cells to the injection site.[25]
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Caption: Proposed mechanism of action for aluminum adjuvants in vaccines.
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Boehmite in Drug Delivery
The high surface area and porous nature of pseudoboehmite make it a candidate for drug

delivery systems. Studies have shown that pseudoboehmite nanoparticles can be loaded with

drugs, such as acyclovir and simvastatin, potentially improving their oral bioavailability by

enhancing solubility and providing sustained release.[16][20][21]

Part 5: Safety and Toxicology
Aluminum compounds are generally considered to have low acute toxicity.[26] However,

chronic exposure to high levels can lead to adverse effects. The toxicity is dependent on the

specific compound, its solubility, and the route of exposure.

Table 4: Summary of Toxicological Data for Aluminum Compounds
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Endpoint Observation

Acute Oral Toxicity

Low to moderate toxicity, with LD₅₀ values in

rodents ranging from 162 to 980 mg Al/kg body

weight.[26]

Inhalation

High concentrations of dust can cause

respiratory irritation.[27] Chronic exposure to

aluminum dusts has been associated with

pulmonary fibrosis in occupational settings.[27]

[28]

Dermal Contact
Generally not considered a skin irritant or

sensitizer.

Neurotoxicity

Aluminum has been shown to have neurotoxic

effects in experimental studies, potentially

through mechanisms involving oxidative stress,

altered protein function, and apoptosis.[29][30]

Genotoxicity

Aluminum compounds have shown some

evidence of DNA damage and effects on

chromosome integrity in in vitro studies.

Carcinogenicity

No clear evidence of carcinogenicity from oral

exposure. Some studies suggest an increased

risk of cancer from occupational inhalation

exposure to aluminum dust.[27]

Boehmite Specificity

In vitro studies on boehmite nanoparticles

suggest that their toxicity is related to the size of

agglomerates, with smaller, ultrafine particles

showing a greater pro-inflammatory response in

macrophages.[31] Inhalation studies in guinea

pigs with boehmite did not show significant

adverse pulmonary effects.[26]

Conclusion:
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This technical guide has detailed the identifiers, properties, synthesis, and applications of

aluminum monohydrate, with a necessary and practical focus on its well-characterized

analogue, boehmite. The distinction between the specific chemical entity of aluminum hydrate

(CAS 144892-73-9) and the commonly referenced boehmite (γ-AlO(OH), CAS 1318-23-6) is

crucial for scientific accuracy. The versatility of boehmite, stemming from the ability to control

its physicochemical properties through various synthesis methods, makes it a valuable material

for researchers in catalysis, materials science, and drug development. Its role as a vaccine

adjuvant highlights its significance in pharmaceuticals, and ongoing research into its use in

drug delivery systems points to future applications. A thorough understanding of its properties

and synthesis is essential for harnessing its full potential in these advanced fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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